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Compound of Interest

Compound Name: 4-Amino-4'-hydroxybenzophenone

Cat. No.: B076200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Amino-4'-
hydroxybenzophenone, a versatile bifunctional molecule with significant applications in

materials science and pharmaceutical research. This document details its chemical and

physical properties, safety and handling protocols, and relevant experimental procedures.

Chemical Identity and Properties
4-Amino-4'-hydroxybenzophenone, with the CAS number 14963-34-9, is a benzophenone

derivative featuring both an amino group and a phenolic hydroxyl group on separate phenyl

rings.[1][2] This unique structure makes it a valuable building block in organic synthesis.

Table 1: Chemical Identifiers

Identifier Value

CAS Number 14963-34-9

Molecular Formula C13H11NO2[2]

Molecular Weight 213.23 g/mol [2]

IUPAC Name (4-aminophenyl)(4-hydroxyphenyl)methanone[3]

SMILES O=C(C1=CC=C(O)C=C1)C2=CC=C(N)C=C2[2]
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Table 2: Physical and Chemical Properties

Property Value

Melting Point 184°C[4]

logP 2.78660[4]

Polar Surface Area (PSA) 63.32 Å²[4]

Storage Temperature
Room Temperature, keep in a dark, dry, and

sealed place[2][4]

Synthesis and Experimental Protocols
The primary application of 4-Amino-4'-hydroxybenzophenone in a research context is as a

monomer for the synthesis of novel polymers, such as photosensitive polyimides and

polyamides.[3] It also serves as a precursor for developing pharmacologically active molecules.

[3]

A common synthetic route to obtain 4-Amino-4'-hydroxybenzophenone involves the

reduction of 4-hydroxy-4'-nitrobenzophenone.

Experimental Protocol: Synthesis via Reduction

A general method for the synthesis of (4-aminophenyl)(4-hydroxyphenyl)methanone involves

the reduction of 4-hydroxy-4'-nitrobenzophenone.[4]

Reaction:

Starting Material: 4-hydroxy-4'-nitrobenzophenone

Reagents: Hydrogen gas, Palladium on activated charcoal (catalyst)

Solvent: Methanol

Temperature: 20°C

Workflow Diagram:
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Synthesis of 4-Amino-4'-hydroxybenzophenone

Reactants Reaction Conditions

Product

4-hydroxy-4'-nitrobenzophenone

4-Amino-4'-hydroxybenzophenone

Reduction

H2, Pd/C Methanol 20°C

Click to download full resolution via product page

Caption: Synthetic workflow for 4-Amino-4'-hydroxybenzophenone.

Analytical Methods
High-performance liquid chromatography (HPLC) with a diode array detector is a suitable

method for the simultaneous determination and quantification of benzophenone and its

derivatives, including 4-Amino-4'-hydroxybenzophenone, particularly in contexts like food

packaging analysis.[5]

Experimental Workflow: HPLC Analysis
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HPLC Analysis Workflow

Sample Preparation
(e.g., Extraction from paperboard)

HPLC System

Injection

Analytical Column

Diode Array Detector

Data Acquisition & Analysis

Quantification of Analytes
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Caption: Generalized workflow for HPLC analysis.

Safety and Handling
4-Amino-4'-hydroxybenzophenone is classified as an irritant. It is crucial to handle this

chemical with appropriate personal protective equipment and in a well-ventilated area.

Table 3: GHS Hazard Information
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Hazard Statement Precautionary Statement

H315: Causes skin irritation[6] P264: Wash thoroughly after handling[6]

H319: Causes serious eye irritation[6]
P280: Wear protective gloves/protective

clothing/eye protection/face protection[6]

H335: May cause respiratory irritation[6]
P261: Avoid breathing

dust/fume/gas/mist/vapours/spray[6]

P271: Use only outdoors or in a well-ventilated

area[6]

First Aid Measures:

If on skin: Wash with plenty of water. If skin irritation occurs, get medical help.[6]

If inhaled: Remove person to fresh air and keep comfortable for breathing. Get medical help

if you feel unwell.[6]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[7]

Logical Relationship: Hazard and Response
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Hazard and First Aid Response

Skin Contact

Skin Irritation

Inhalation

Respiratory Irritation

Eye Contact

Serious Eye Irritation

Wash with water Move to fresh air Rinse with water

Seek medical attention

if irritation persists if unwell if irritation persists

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 4-Amino-4'-
hydroxybenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076200#4-amino-4-hydroxybenzophenone-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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